molecular formula C12H9ClN2O2 B8508934 [4-(3-Chloropyrazin-2-yl)phenyl]acetic acid

[4-(3-Chloropyrazin-2-yl)phenyl]acetic acid

Cat. No.: B8508934
M. Wt: 248.66 g/mol
InChI Key: WALZIPZSXRLZCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[4-(3-Chloropyrazin-2-yl)phenyl]acetic acid is a useful research compound. Its molecular formula is C12H9ClN2O2 and its molecular weight is 248.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9ClN2O2

Molecular Weight

248.66 g/mol

IUPAC Name

2-[4-(3-chloropyrazin-2-yl)phenyl]acetic acid

InChI

InChI=1S/C12H9ClN2O2/c13-12-11(14-5-6-15-12)9-3-1-8(2-4-9)7-10(16)17/h1-6H,7H2,(H,16,17)

InChI Key

WALZIPZSXRLZCW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CC(=O)O)C2=NC=CN=C2Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 0.10 g (0.38 mmol) [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetic acid in 1.2 ml of dioxane was added 0.17 g (1.15 mmol) of 2,3-dichloropyrazine, 2.57 mg (0.009 mmol) of tricyclohexylphosphine, 3.5 mg (0.004 mmol) of Pd2(dba)3, and 0.51 ml (1.27 M, 0.65 mmol) of aqueous potassium phosphate solution. The resulting suspension was degassed for 10 minutes. After 30 min in the microwave at 100° C., the reaction mixture was cooled, acidified with 1N HCl, extracted with ethyl acetate, and washed with brine. The organic layer was dried over Na2SO4, filtered and concentrated in vacuo to afford crude [4-(3-chloropyrazin-2-yl)phenyl]acetic acid. ES-MS M+1=249.1.
Quantity
0.1 g
Type
reactant
Reaction Step One
Quantity
0.17 g
Type
reactant
Reaction Step One
Quantity
2.57 mg
Type
reactant
Reaction Step One
Name
potassium phosphate
Quantity
0.51 mL
Type
reactant
Reaction Step One
Quantity
1.2 mL
Type
solvent
Reaction Step One
Quantity
3.5 mg
Type
catalyst
Reaction Step One

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